Cas no 1421480-89-8 (2-[3-(1,3-benzothiazol-2-yloxy)azetidine-1-carbonyl]quinoxaline)

• Product Name: 2-[3-(1,3-benzothiazol-2-yloxy)azetidine-1-carbonyl]quinoxaline
• CAS No: 1421480-89-8
• MF: C₁₉H₁₄N₄O₂S
• MW: 362.405062198639
• CID: 5406338
• Update Time: 2025-11-06

2-[3-(1,3-benzothiazol-2-yloxy)azetidine-1-carbonyl]quinoxaline Chemical and Physical Properties

Names and Identifiers

• [3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-quinoxalin-2-ylmethanone
• 2-[3-(1,3-benzothiazol-2-yloxy)azetidine-1-carbonyl]quinoxaline

• Inchi： 1S/C19H14N4O2S/c24-18(16-9-20-13-5-1-2-6-14(13)21-16)23-10-12(11-23)25-19-22-15-7-3-4-8-17(15)26-19/h1-9,12H,10-11H2
• InChI Key： FBIZTOBMYAJWIN-UHFFFAOYSA-N
• SMILES： C(N1CC(OC2=NC3=CC=CC=C3S2)C1)(C1=CN=C2C(=N1)C=CC=C2)=O

Additional information on 2-[3-(1,3-benzothiazol-2-yloxy)azetidine-1-carbonyl]quinoxaline

Introduction to 2-[3-(1,3-benzothiazol-2-yloxy)azetidine-1-carbonyl]quinoxaline (CAS No. 1421480-89-8)

2-[3-(1,3-benzothiazol-2-yloxy)azetidine-1-carbonyl]quinoxaline, with the CAS number 1421480-89-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of quinoxaline derivatives, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

The molecular structure of 2-[3-(1,3-benzothiazol-2-yloxy)azetidine-1-carbonyl]quinoxaline is characterized by a quinoxaline core linked to a benzothiazole moiety through an azetidine ring. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it a promising candidate for drug development. Recent studies have highlighted its potential as a lead compound for various therapeutic targets.

In the context of medicinal chemistry, the design and synthesis of 2-[3-(1,3-benzothiazol-2-yloxy)azetidine-1-carbonyl]quinoxaline have been driven by the need for more effective and selective drugs. The quinoxaline scaffold is known for its ability to interact with various biological targets, such as enzymes and receptors. The benzothiazole moiety, on the other hand, is often associated with improved pharmacokinetic properties and enhanced biological activity.

The synthesis of 2-[3-(1,3-benzothiazol-2-yloxy)azetidine-1-carbonyl]quinoxaline typically involves multi-step reactions, including the formation of the azetidine ring and the coupling of the benzothiazole and quinoxaline moieties. Advanced synthetic methods and catalytic systems have been employed to optimize the yield and purity of the final product. These synthetic strategies are crucial for ensuring that the compound meets the stringent quality standards required for pharmaceutical applications.

Recent research has focused on evaluating the biological activities of 2-[3-(1,3-benzothiazol-2-yloxy)azetidine-1-carbonyl]quinoxaline. In vitro studies have demonstrated its potent inhibitory effects on various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary studies have shown that this compound exhibits selective toxicity towards cancer cells while sparing normal cells, which is a highly desirable property in drug development.

The mechanism of action of 2-[3-(1,3-benzothiazol-2-yloxy)azetidine-1-carbonyl]quinoxaline is currently under investigation. Early findings suggest that it may target key signaling pathways involved in cell proliferation and apoptosis. Specifically, it has been shown to inhibit the activation of certain kinases and transcription factors that are critical for cancer cell survival. This selective targeting could potentially reduce side effects associated with conventional chemotherapy.

Beyond its anticancer properties, 2-[3-(1,3-benzothiazol-2-yloxy)azetidine-1-carbonyl]quinoxaline has also shown promise in other therapeutic areas. For instance, studies have indicated its potential as an antiviral agent against certain RNA viruses. The ability to inhibit viral replication without causing significant toxicity to host cells makes it an attractive candidate for further development in antiviral therapy.

The pharmacokinetic profile of 2-[3-(1,3-benzothiazol-2-yloxy)azetidine-1-carbonyl]quinoxaline is another important aspect being investigated. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound can effectively reach its target site in vivo and maintain therapeutic concentrations over an extended period.

In conclusion, 2-[3-(1,3-benzothiazol-2-yloxy)azetidine-1-carbonyl]quinoxaline (CAS No. 1421480-89-8) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use. As new findings emerge, this compound may play a significant role in advancing treatments for various diseases.